2-(4-Chlorophenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one

• Molecular Formula: C14H13ClN2OS2
• Molecular Weight: 324.9 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H13ClN2OS2/c1-8-7-16-14(19-8)17-12(18)9(2)20-13(17)10-3-5-11(15)6-4-10/h3-7,9,13H,1-2H3
• InChI Key: IDPMIYRZFADNIZ-UHFFFAOYSA-N
• SMILES: CC1C(=O)N(C(S1)C2=CC=C(C=C2)Cl)C3=NC=C(S3)C

Description

2-(4-Chlorophenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one, also known as CMX-2043, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. CMX-2043 belongs to the class of thiazolidinones and has been studied for its ability to modulate various cellular pathways.

Mechanism of Action

2-(4-Chlorophenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one exerts its effects through multiple mechanisms. It has been shown to inhibit the NF-κB pathway, which plays a critical role in inflammation and immune responses. This compound also activates the Nrf2 pathway, which is involved in the regulation of oxidative stress. Additionally, this compound has been shown to inhibit the JAK/STAT pathway, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have multiple biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, as well as inhibit fibrosis. This compound has also been shown to improve cardiac function and reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-Chlorophenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one in lab experiments is its ability to modulate multiple cellular pathways. This makes it a useful tool for studying the mechanisms underlying various diseases. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the optimal dosage and administration of this compound.

Future Directions

There are several future directions for the study of 2-(4-Chlorophenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one. One area of research is the development of more potent and selective analogs of this compound. Another area of research is the identification of novel therapeutic applications for this compound, such as in the treatment of neurodegenerative diseases. Additionally, further studies are needed to determine the optimal dosage and administration of this compound in humans.

Synthesis Methods

The synthesis of 2-(4-Chlorophenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one involves the reaction of 4-chlorobenzaldehyde, 2-aminothiazole, and 2-methyl-2-thiolactic acid. The reaction is carried out in the presence of a base and a solvent. The resulting product is then purified using column chromatography.

Scientific Research Applications

2-(4-Chlorophenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and anti-fibrotic properties. This compound has also been studied for its ability to modulate various cellular pathways, including the NF-κB pathway, the Nrf2 pathway, and the JAK/STAT pathway.